Cas no 1087689-97-1 ((2-cyano-2-{[2,5-dimethyl-1-(naphthalen-1-yl)-1H-pyrrol-3-yl]methylidene}acetyl)urea)

• Product Name: (2-cyano-2-{[2,5-dimethyl-1-(naphthalen-1-yl)-1H-pyrrol-3-yl]methylidene}acetyl)urea
• CAS No: 1087689-97-1
• MF: C₂₁H₁₈N₄O₂
• MW: 358.393224239349
• CID: 5947910
• PubChem ID: 29220122
• Update Time: 2025-05-18

(2-cyano-2-{[2,5-dimethyl-1-(naphthalen-1-yl)-1H-pyrrol-3-yl]methylidene}acetyl)urea Chemical and Physical Properties

Names and Identifiers

• 1087689-97-1
• EN300-26600811
• Z44390580
• (2-cyano-2-{[2,5-dimethyl-1-(naphthalen-1-yl)-1H-pyrrol-3-yl]methylidene}acetyl)urea

• Inchi： 1S/C21H18N4O2/c1-13-10-16(11-17(12-22)20(26)24-21(23)27)14(2)25(13)19-9-5-7-15-6-3-4-8-18(15)19/h3-11H,1-2H3,(H3,23,24,26,27)/b17-11+
• InChI Key： DPNLZDHEEFIDOP-GZTJUZNOSA-N
• SMILES： O=C(/C(/C#N)=C/C1C=C(C)N(C2=CC=CC3C=CC=CC2=3)C=1C)NC(N)=O

Computed Properties

• Exact Mass: 358.14297583g/mol
• Monoisotopic Mass: 358.14297583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 664
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 101Ų

Additional information on (2-cyano-2-{[2,5-dimethyl-1-(naphthalen-1-yl)-1H-pyrrol-3-yl]methylidene}acetyl)urea

Compound CAS No. 1087689-97-1: A Comprehensive Overview

The compound with CAS No. 1087689-97-1, named (2-cyano-2-{[2,5-dimethyl-1-(naphthalen-1-yl)-1H-pyrrol-3-yl]methylidene}acetyl)urea, is a highly specialized organic compound with significant potential in various fields of chemistry and materials science. This compound is characterized by its complex structure, which includes a naphthalene ring system, a pyrrole moiety, and a urea group. The presence of these functional groups makes it a versatile molecule with applications ranging from pharmaceuticals to advanced materials.

Recent studies have highlighted the importance of naphthalene-based compounds in drug discovery due to their unique electronic properties and ability to interact with biological targets. The pyrrole moiety in this compound adds further complexity, as it can participate in hydrogen bonding and π-interactions, which are crucial for bioactivity. Additionally, the urea group is known for its ability to form amide bonds, making it a valuable component in peptide synthesis and drug delivery systems.

One of the most intriguing aspects of this compound is its potential in optoelectronic materials. The combination of the naphthalene ring and the pyrrole group creates a conjugated system that exhibits strong fluorescence properties. This makes it a promising candidate for use in organic light-emitting diodes (OLEDs) and sensors. Recent research has demonstrated that such compounds can be used to create highly efficient OLEDs with improved color purity and longer lifetimes.

In terms of synthesis, the compound is typically prepared through a multi-step process involving nucleophilic substitution and condensation reactions. The use of microwave-assisted synthesis has been shown to significantly reduce reaction times while maintaining high yields. This approach not only enhances the efficiency of the synthesis but also aligns with the growing trend toward sustainable chemical processes.

The cyano group present in the molecule plays a critical role in modulating the electronic properties of the compound. It acts as an electron-withdrawing group, which can influence the reactivity of the molecule in various chemical reactions. This property has been exploited in recent studies to develop new catalysts for organic transformations, particularly in the field of asymmetric catalysis.

Another area where this compound has shown promise is in nanotechnology. The ability to form self-assembled monolayers on various surfaces has been leveraged to create nanoscale devices with applications in electronics and medicine. The combination of its structural complexity and functional groups makes it an ideal candidate for such applications.

Despite its numerous advantages, the compound also presents some challenges. Its synthesis requires precise control over reaction conditions to avoid side reactions, which can lead to lower yields or impurities. Additionally, the stability of the compound under certain environmental conditions needs to be further investigated to ensure its suitability for long-term applications.

In conclusion, (2-cyano-2-{[2,5-dimethyl-1-(naphthalen-1-yl)-1H-pyrrol-3-yl]methylidene}acetyl)urea is a multifaceted compound with immense potential across various scientific domains. Its unique structure and functional groups make it a valuable tool for researchers seeking innovative solutions in chemistry and materials science.